Cas no 117769-92-3 (Dodecanoic acid,1,1-dimethylpropyl ester)

• Product Name: Dodecanoic acid,1,1-dimethylpropyl ester
• CAS No: 117769-92-3
• MF: C₁₇H₃₄O₂
• MW: 270.450665950775
• CID: 132862
• PubChem ID: 550906
• Update Time: 2025-04-19

Dodecanoic acid,1,1-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,1,1-dimethylpropyl ester
• 2-methylbutan-2-yl dodecanoate
• tert-Pentyl laurate
• AC1LB3WI
• ACMC-20mnf4
• AG-D-39857
• CTK4B0434
• t-amyllaurate
• DTXSID30338747
• 117769-92-3
• SCHEMBL4625177
• tert-Pentyl laurate #
• QRKGIHFIEKTDED-UHFFFAOYSA-N
• Dodecanoic acid, 1,1-dimethylpropyl ester

• Inchi： 1S/C17H34O2/c1-5-7-8-9-10-11-12-13-14-15-16(18)19-17(3,4)6-2/h5-15H2,1-4H3
• InChI Key： QRKGIHFIEKTDED-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCC)=O)C(C)(C)CC

Computed Properties

• Exact Mass: 270.25602
• Monoisotopic Mass: 270.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3